Cas no 2097992-98-6 ((1-(Piperidin-4-yl)-4-(trifluoromethyl)pyrrolidin-3-yl)methanol)

• Product Name: (1-(Piperidin-4-yl)-4-(trifluoromethyl)pyrrolidin-3-yl)methanol
• CAS No: 2097992-98-6
• MF: C₁₁H₁₉F₃N₂O
• MW: 252.276573419571
• CID: 5046447
• Update Time: 2025-10-29

(1-(Piperidin-4-yl)-4-(trifluoromethyl)pyrrolidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(piperidin-4-yl)-4-(trifluoromethyl)pyrrolidin-3-yl)methanol
• [1-piperidin-4-yl-4-(trifluoromethyl)pyrrolidin-3-yl]methanol
• (1-(Piperidin-4-yl)-4-(trifluoromethyl)pyrrolidin-3-yl)methanol

• Inchi： 1S/C11H19F3N2O/c12-11(13,14)10-6-16(5-8(10)7-17)9-1-3-15-4-2-9/h8-10,15,17H,1-7H2
• InChI Key： OZTTUUVLBSBZFT-UHFFFAOYSA-N
• SMILES： FC(C1CN(CC1CO)C1CCNCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 1.1
• Topological Polar Surface Area: 35.5

Additional information on (1-(Piperidin-4-yl)-4-(trifluoromethyl)pyrrolidin-3-yl)methanol

Introduction to (1-(Piperidin-4-yl)-4-(Trifluoromethyl)Pyrrolidin-3-yl)Methanol (CAS No. 2097992-98-6)

The compound (1-(Piperidin-4-yl)-4-(Trifluoromethyl)Pyrrolidin-3-yl)Methanol with CAS No. 2097992-98-6 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structural features, which include a piperidine ring, a trifluoromethyl group, and a pyrrolidine moiety. The presence of these functional groups endows the molecule with distinct chemical and physical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. The piperidine ring and trifluoromethyl group are known to contribute to the molecule's stability and bioavailability, while the pyrrolidine moiety enhances its ability to interact with biological targets. These properties make it an attractive candidate for designing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In terms of synthesis, researchers have developed efficient methods to synthesize (1-(Piperidin-4-yl)-4-(Trifluoromethyl)Pyrrolidin-3-yl)Methanol using a combination of coupling reactions and catalytic processes. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the molecule, which is crucial for its biological activity.

Moreover, the compound has shown promising results in preliminary pharmacological studies. Preclinical data indicate that it exhibits potent inhibitory activity against key enzymes involved in disease progression. For instance, studies have demonstrated its ability to inhibit kinases and proteases, which are critical targets in oncology and inflammation research.

The trifluoromethyl group in the molecule plays a pivotal role in modulating its physicochemical properties. This group not only enhances the molecule's lipophilicity but also improves its resistance to metabolic degradation, thereby increasing its half-life in biological systems. These attributes are particularly advantageous for drug candidates requiring sustained release and prolonged efficacy.

Another area where this compound has shown potential is in materials science. Its unique structure allows for the formation of self-assembled monolayers and nanocomposites with tailored properties. Researchers have explored its use in creating advanced materials for sensors, drug delivery systems, and electronic devices.

Recent advancements in computational chemistry have further deepened our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that (1-(Piperidin-4-yl)-4-(Trifluoromethyl)Pyrrolidin-3-yl)Methanol can bind effectively to various protein targets, suggesting its potential as a lead compound for drug design.

In conclusion, (1-(Piperidin-4-yL)-4-(Trifluoromethyl)Pyrrolidin-3-yL)Methanol (CAS No. 2097992-98-) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a promising candidate for future innovations in medicine and materials science.